8-Bromo-2,6-dimethylquinazolin-4-amine

• Molecular Formula: C10H10BrN3
• Molecular Weight: 252.11 g/mol
• IUPAC Name: 8-bromo-2,6-dimethylquinazolin-4-amine
• InChI: InChI=1S/C10H10BrN3/c1-5-3-7-9(8(11)4-5)13-6(2)14-10(7)12/h3-4H,1-2H3,(H2,12,13,14)
• InChI Key: KAALZGQMRCZMCN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C(=C1)Br)N=C(N=C2N)C

Description

8-Bromo-2,6-dimethylquinazolin-4-amine is an organic compound belonging to the quinazoline family, a class of nitrogen-containing heterocycles recognized for their significant and wide-ranging pharmacological potential. The molecular framework of this specific compound features a bromine atom at the 8-position and methyl groups at the 2- and 6-positions of the quinazolin-4-amine core. Quinazoline derivatives have established themselves as a privileged scaffold in medicinal chemistry and are investigated as key inhibitors for various biological targets. This compound is of high interest in oncological research, primarily due to the well-documented biological activity of the 4-aminoquinazoline pharmacophore. This core structure is found in several approved therapeutic agents, such as Gefitinib and Erlotinib, which function as potent inhibitors of the Epidermal Growth Factor Receptor Tyrosine Kinase (EGFR-TK). Structure-activity relationship (SAR) studies indicate that substitutions on the quinazoline ring system, particularly the presence of halogen atoms like bromine and lipophilic groups, are crucial for enhancing binding affinity and biological activity by occupying hydrophobic regions in the ATP-binding site of kinase targets . Furthermore, 4-aminoquinazoline derivatives are being explored for their role in overcoming multidrug resistance (MDR) in cancers. Research indicates that certain quinazolinamines can act as potent inhibitors of ATP-binding cassette (ABC) transporters like Breast Cancer Resistance Protein (BCRP/ABCG2) and P-glycoprotein (P-gp), thereby increasing the intracellular accumulation and efficacy of co-administered anticancer drugs . The specific pattern of bromine and methyl substituents on the 8-Bromo-2,6-dimethylquinazolin-4-amine makes it a valuable intermediate for further synthetic elaboration and a promising candidate for profiling in high-throughput screens against a panel of cancer cell lines and resistance mechanisms. Disclaimer: This product is intended for research purposes only and is not intended for human or veterinary diagnostic or therapeutic uses. Please refer to the Safety Datasheet for proper handling and storage information.

Comparison with Similar Compounds

Key Observations :

• Bromine Position : The 8-bromo substitution in the target compound contrasts with 6-bromo () or aryl-bromo () analogs. Positional differences influence electronic properties (e.g., bromine at 8 may sterically hinder interactions compared to 6-substitution) and reactivity in cross-coupling reactions .
• Substituent Effects : Methyl groups (target compound) vs. methoxy or thiophen-2-ylmethyl groups (analogs) alter lipophilicity (logP) and hydrogen-bonding capacity. Methyl groups enhance metabolic stability but reduce polarity compared to methoxy substituents .

Physicochemical and Spectroscopic Properties

NMR Data Comparison :

• 8-Bromo-2,6-dimethylquinazolin-4-amine : Predicted aromatic protons (H-5, H-7) would resonate at δ ~7.5–8.5 ppm due to bromine’s deshielding effect.
• 6-Bromo-N-(thiophen-2-ylmethyl)quinazolin-4-amine : H-5 appears at δ 7.73 ppm (d, J = 8.56 Hz), while thiophene protons show δ 6.92–7.18 ppm .
• N-(4-Bromo-2-fluorophenyl)-6,7-dimethoxyquinazolin-4-amine : Methoxy protons at δ 4.01 ppm; fluorine induces splitting in aryl protons (δ 7.52–7.59 ppm) .

LCMS Purity : All analogs achieved >95% purity via gradient elution (e.g., 15→75% ethyl acetate in hexanes), demonstrating robust synthetic protocols for brominated quinazolines .

Preparation Methods

Synthesis of 2-Amino-3-bromo-5-methylbenzoic Acid

The anthranilic acid derivative must bear bromine and methyl groups at positions corresponding to the target quinazoline’s 8- and 6-positions. Bromination of 2-amino-5-methylbenzoic acid using bromine in acetic acid yields 2-amino-3-bromo-5-methylbenzoic acid. This intermediate undergoes cyclization with formamide at 180°C to form 8-bromo-6-methylquinazolin-4-ol.

Introduction of the 2-Methyl Group

To introduce the 2-methyl group, a nickel-catalyzed Negishi coupling is employed. The hydroxyl group at position 4 is first protected as a dimethylformimidamide directing group by reacting with N,N-dimethylformamide-dimethylacetal (DMF-DMA) in 2-propanol at 75–80°C. Subsequent treatment with methylzinc chloride and NiCl₂(dppm) (dppm = bis(diphenylphosphino)methane) replaces the bromine at position 2 with a methyl group, yielding (E)-N'-(3-bromo-4,6-dimethylpyridin-2-yl)-N,N-dimethylformimidamide. Hydrolysis with hydrochloric acid regenerates the amine, producing 8-bromo-2,6-dimethylquinazolin-4-amine.

Halogen-Amination of Chloroquinazoline Intermediates

This two-step strategy involves synthesizing a chloroquinazoline precursor followed by amination.

Preparation of 4-Chloro-8-bromo-2,6-dimethylquinazoline

Phosphorus oxychloride (POCl₃) is a key reagent for converting hydroxyl groups to chlorides. Starting from 8-bromo-2,6-dimethylquinazolin-4-ol (synthesized via Gould-Jacobs cyclization), refluxing with POCl₃ in DMF replaces the hydroxyl group with chlorine, yielding 4-chloro-8-bromo-2,6-dimethylquinazoline.

Nucleophilic Amination

The chlorine atom at position 4 is displaced by ammonia or ammonium hydroxide under elevated temperatures (80–100°C) in a sealed tube. This reaction proceeds via an SNAr (nucleophilic aromatic substitution) mechanism, facilitated by the electron-withdrawing quinazoline ring. The resulting 8-bromo-2,6-dimethylquinazolin-4-amine is purified via crystallization from ethanol/water mixtures.

Directed C-H Functionalization for Late-Stage Bromination

Recent advances in C-H activation enable regioselective bromination of pre-assembled quinazolines.

Synthesis of 2,6-Dimethylquinazolin-4-amine

The parent compound, 2,6-dimethylquinazolin-4-amine, is prepared by cyclizing 2-amino-5-methylbenzoic acid with formamide, followed by amination.

Palladium-Catalyzed Bromination

Using Pd(OAc)₂ and N-bromosuccinimide (NBS) in dimethylacetamide (DMAc), bromination occurs at position 8 due to directing effects from the amine group. The reaction proceeds at 120°C for 12 hours, achieving >80% regioselectivity. Purification via column chromatography (ethyl acetate/hexanes) isolates 8-bromo-2,6-dimethylquinazolin-4-amine.

Comparative Analysis of Synthetic Routes

Method	Yield (%)	Purity (%)	Key Advantages	Limitations
Cyclization	45–55	≥95	Single-step ring formation	Requires multi-step functionalization
Halogen-amination	60–70	≥98	High regioselectivity	POCl₃ handling hazards
C-H Bromination	35–45	≥90	Late-stage modification flexibility	Requires expensive catalysts

Q & A

Q. Methodological Answer :

• Reagent Selection : Use DIPEA (diisopropylethylamine) as a base to facilitate nucleophilic substitution, as demonstrated in analogous quinazoline syntheses (e.g., 6-bromo-N-(thiophen-2-ylmethyl)quinazolin-4-amine synthesis in ).
• Temperature Control : Microwave-assisted heating (e.g., 150°C for 1 h) enhances reaction efficiency compared to traditional heating, as shown in Suzuki coupling reactions for similar compounds .
• Purification : Employ gradient elution (e.g., 0–15% EtOAc/heptane) via flash column chromatography to isolate the product with >95% purity, validated by LCMS retention times and NMR spectral matching .

Advanced Research: What mechanistic insights explain the regioselectivity of bromination in 2,6-dimethylquinazolin-4-amine derivatives?

Q. Methodological Answer :

• Electrophilic Aromatic Substitution (EAS) : The bromine atom likely substitutes at the 8-position due to steric and electronic effects. The methyl groups at positions 2 and 6 deactivate the ring, directing bromination to the less hindered 8-position.
• Computational Modeling : Use density functional theory (DFT) to calculate electron density maps and transition-state energies to validate regioselectivity trends observed in experimental NMR data (e.g., δ 8.24 ppm for aromatic protons in ) .

Basic Research: What analytical techniques are most reliable for characterizing 8-Bromo-2,6-dimethylquinazolin-4-amine?

Q. Methodological Answer :

• NMR Spectroscopy : $^1H$ and $^{13}C$ NMR (e.g., DMSO-$d_6$) identify key protons (e.g., NH$_2$ at δ 11.42 ppm) and carbons (e.g., C-Br at δ 107.65 ppm) .
• LCMS Validation : Use a trifluoroacetic acid (TFA)-modified mobile phase (4% to 100% acetonitrile gradient) to confirm molecular ion peaks (e.g., [M+1]$^+$ at m/z 378.1) and purity (>95%) .

Advanced Research: How can contradictory bioactivity data for quinazoline derivatives be resolved in structure-activity relationship (SAR) studies?

Q. Methodological Answer :

• Statistical Meta-Analysis : Apply multivariate regression to reconcile discrepancies in IC$_{50}$ values across studies, accounting for variables like assay conditions (e.g., kinase inhibition protocols in ).
• Orthogonal Assays : Validate results using complementary methods (e.g., SPR for binding affinity vs. enzymatic activity assays) to minimize methodological bias .

Basic Research: What in vitro assays are suitable for evaluating the biological activity of 8-Bromo-2,6-dimethylquinazolin-4-amine?

Q. Methodological Answer :

• Kinase Inhibition Assays : Screen against CDC2-like kinases (CLK) using ADP-Glo™ luminescence assays, as described for related 6-arylquinazolin-4-amine inhibitors .
• Cytotoxicity Profiling : Use MTT assays on cancer cell lines (e.g., HeLa or HepG2) with dose-response curves (0.1–100 µM) to assess selectivity .

Advanced Research: How can computational modeling guide the design of 8-Bromo-2,6-dimethylquinazolin-4-amine derivatives with enhanced target binding?

Q. Methodological Answer :

• Docking Simulations : Use AutoDock Vina to predict binding poses in kinase active sites (e.g., CLK1 PDB: 6ZDR). Focus on halogen bonding between the bromine and backbone carbonyl groups .
• Free Energy Perturbation (FEP) : Calculate ΔΔG values for methyl group modifications to optimize hydrophobic interactions .

Basic Research: What solvent systems and catalysts are optimal for cross-coupling reactions involving 8-Bromo-2,6-dimethylquinazolin-4-amine?

Q. Methodological Answer :

• Suzuki-Miyaura Coupling : Use Pd(PPh$_3$)$_4$ (5 mol%) in DMF/Na$_2$CO$_3$ (3:1 v/v) at 150°C (microwave) for aryl boronic acid couplings, achieving >58% yield as shown in .
• Buchwald-Hartwig Amination : Employ XantPhos/Pd$_2$(dba)$_3$ in toluene at 110°C for secondary amine introductions .

Advanced Research: How can process analytical technology (PAT) enhance reproducibility in scaled-up synthesis?

Q. Methodological Answer :

• In-line FTIR Monitoring : Track reaction progress in real-time to identify intermediates (e.g., imine formation at 1650 cm$^{-1}$).
• Design of Experiments (DoE) : Apply factorial design (e.g., 2$^3$ matrix) to optimize parameters like temperature, stoichiometry, and solvent ratios, aligning with CRDC subclass RDF2050108 .

Basic Research: What safety protocols are critical when handling 8-Bromo-2,6-dimethylquinazolin-4-amine?

Q. Methodological Answer :

• Hazard Mitigation : Use fume hoods for reactions involving LiCl washes () and avoid skin contact with DMF (teratogenic).
• Waste Disposal : Neutralize acidic/basic residues (e.g., TFA) before disposal per EPA guidelines .

Advanced Research: How can machine learning (ML) models predict novel applications of 8-Bromo-2,6-dimethylquinazolin-4-amine in materials science?

Q. Methodological Answer :

• Feature Engineering : Train ML algorithms on PubChem descriptors (e.g., topological polar surface area, logP) to forecast optoelectronic properties.
• Transfer Learning : Adapt pretrained models from indazole derivatives () to predict charge-transfer efficiencies in quinazoline-based semiconductors .